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molecular formula C12H13ClF2O2 B8305039 6-Chloro-2-(3,4-difluorophenyl)hexanoic acid

6-Chloro-2-(3,4-difluorophenyl)hexanoic acid

Cat. No. B8305039
M. Wt: 262.68 g/mol
InChI Key: KCDXRKIYDRRDFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08349880B2

Procedure details

Step AG (1): 2-(3,4-Difluorophenyl)acetic acid (2.5 g, 14.52 mmol) was deprotonated with NaHMDS (1.0 M in THF, 29.0 mL, 29.0 mmol) and reacted with 1-chloro-4-iodobutane (1.78 mL, 14.5 mmol) using a procedure analogous to Step AC (1) to afford 6-chloro-2-(3,4-difluorophenyl)hexanoic acid (3.35 g, 88% yield). LC-MS (M−H)− 261.1.
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(3,4-Difluorophenyl)acetic acid
Quantity
2.5 g
Type
reactant
Reaction Step Two
Name
NaHMDS
Quantity
29 mL
Type
reactant
Reaction Step Three
Name
1-chloro-4-iodobutane
Quantity
1.78 mL
Type
reactant
Reaction Step Four
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
6-chloro-2-(3,4-difluorophenyl)hexanoic acid
Yield
88%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]([OH:12])=[O:11])[CH:5]=[CH:6][C:7]=1[F:8].C[Si]([N-][Si](C)(C)C)(C)C.[Na+].[Cl:23][CH2:24][CH2:25][CH2:26][CH2:27]I>>[Cl:23][CH2:24][CH2:25][CH2:26][CH2:27][CH:9]([C:4]1[CH:5]=[CH:6][C:7]([F:8])=[C:2]([F:1])[CH:3]=1)[C:10]([OH:12])=[O:11] |f:1.2|

Inputs

Step One
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
2-(3,4-Difluorophenyl)acetic acid
Quantity
2.5 g
Type
reactant
Smiles
FC=1C=C(C=CC1F)CC(=O)O
Step Three
Name
NaHMDS
Quantity
29 mL
Type
reactant
Smiles
C[Si](C)(C)[N-][Si](C)(C)C.[Na+]
Step Four
Name
1-chloro-4-iodobutane
Quantity
1.78 mL
Type
reactant
Smiles
ClCCCCI
Step Five
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
6-chloro-2-(3,4-difluorophenyl)hexanoic acid
Type
product
Smiles
ClCCCCC(C(=O)O)C1=CC(=C(C=C1)F)F
Measurements
Type Value Analysis
AMOUNT: MASS 3.35 g
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 88%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.